Cas no 1206988-64-8 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide)

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide is a specialized organic compound featuring a thiophene-3-carboxamide core linked to a 1,1-dioxo-1lambda6,2-thiazolidinyl-substituted phenyl group. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for drug development due to the presence of sulfonamide and carboxamide functional groups, which are known to enhance binding affinity and metabolic stability. The methylphenyl moiety may further improve lipophilicity and pharmacokinetic properties. This compound is of interest in the synthesis of biologically active molecules, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined heterocyclic framework makes it a valuable intermediate for research in therapeutic agent design.
N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide structure
1206988-64-8 structure
Product Name:N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide
CAS No:1206988-64-8
MF:C15H16N2O3S2
MW:336.429141044617
CID:6332544
PubChem ID:45504602
Update Time:2025-10-30

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide
    • N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
    • N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
    • VU0522884-1
    • 1206988-64-8
    • F5833-4511
    • AKOS024521310
    • N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)thiophene-3-carboxamide
    • Inchi: 1S/C15H16N2O3S2/c1-11-3-4-13(17-6-2-8-22(17,19)20)9-14(11)16-15(18)12-5-7-21-10-12/h3-5,7,9-10H,2,6,8H2,1H3,(H,16,18)
    • InChI Key: ULQFBJBQTCFTTD-UHFFFAOYSA-N
    • SMILES: S1(CCCN1C1C=CC(C)=C(C=1)NC(C1=CSC=C1)=O)(=O)=O

Computed Properties

  • Exact Mass: 336.06023472g/mol
  • Monoisotopic Mass: 336.06023472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 103Ų

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5833-4511-2μmol
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
1206988-64-8
2μmol
$57.0 2023-09-09
Life Chemicals
F5833-4511-5μmol
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
1206988-64-8
5μmol
$63.0 2023-09-09
Life Chemicals
F5833-4511-10μmol
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
1206988-64-8
10μmol
$69.0 2023-09-09
Life Chemicals
F5833-4511-20μmol
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
1206988-64-8
20μmol
$79.0 2023-09-09
Life Chemicals
F5833-4511-1mg
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
1206988-64-8
1mg
$54.0 2023-09-09
Life Chemicals
F5833-4511-2mg
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
1206988-64-8
2mg
$59.0 2023-09-09
Life Chemicals
F5833-4511-3mg
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
1206988-64-8
3mg
$63.0 2023-09-09
Life Chemicals
F5833-4511-4mg
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
1206988-64-8
4mg
$66.0 2023-09-09
Life Chemicals
F5833-4511-5mg
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
1206988-64-8
5mg
$69.0 2023-09-09
Life Chemicals
F5833-4511-10mg
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
1206988-64-8
10mg
$79.0 2023-09-09

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide

Recent Advances in the Study of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide (CAS: 1206988-64-8)

The compound N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide (CAS: 1206988-64-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazolidine and thiophene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and metabolic disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

One of the key areas of research has been the compound's role as a selective inhibitor of specific enzymes involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1206988-64-8 exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), with a selectivity ratio significantly higher than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This finding suggests its potential as a safer alternative for treating chronic inflammation with reduced gastrointestinal side effects. The study also highlighted the compound's ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo.

Another significant advancement comes from recent pharmacokinetic studies, which have explored the bioavailability and metabolic stability of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide. Research conducted by a team at the University of Cambridge revealed that the compound demonstrates favorable oral bioavailability and a half-life suitable for once-daily dosing in preclinical models. These properties, combined with its low toxicity profile, position it as a strong candidate for further clinical development. The study also identified the primary metabolites of the compound, providing insights into its metabolic pathways and potential drug-drug interactions.

In addition to its anti-inflammatory properties, recent investigations have uncovered the compound's potential in addressing metabolic disorders. A 2024 study in Nature Chemical Biology reported that 1206988-64-8 acts as an activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This activation leads to improved glucose uptake and lipid metabolism in adipocytes, suggesting potential applications in the treatment of type 2 diabetes and obesity. The study further elucidated the structural basis for this activation, providing a framework for the design of next-generation AMPK modulators.

Despite these promising findings, challenges remain in the development of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide as a therapeutic agent. Current research is focused on optimizing its synthetic route to improve yield and scalability, as well as conducting comprehensive toxicology studies to ensure its safety profile meets regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials, with the goal of bringing a novel therapeutic option to market in the coming years.

In conclusion, the compound 1206988-64-8 represents a promising avenue for drug discovery, with demonstrated efficacy in inflammation and metabolic regulation. Continued research and development efforts are essential to fully realize its therapeutic potential and address the remaining challenges in its path to clinical application. The integration of structural biology, pharmacokinetics, and disease models will be critical in advancing this compound toward successful commercialization and patient benefit.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd